N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H12Cl2N2O3S/c19-10-5-6-11(12(20)7-10)13-9-26-18(21-13)22-17(23)16-8-24-14-3-1-2-4-15(14)25-16/h1-7,9,16H,8H2,(H,21,22,23)
• InChI Key: VCODYGBXEWLKMG-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=NC(=CS3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C18H12Cl2N2O3S
• Molecular Weight: 407.3 g/mol
• CAS No.: 515841-86-8

Description

N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C18H12Cl2N2O3S and its molecular weight is 407.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

• Microwave-Assisted Synthesis and Antimicrobial Activity

  A microwave-assisted synthesis method for related compounds showed significant antibacterial and antifungal activities. This method offers a rapid and environmentally benign approach to synthesis, with improved reaction rates and yields (Raval, Naik, & Desai, 2012).

• Synthesis and Biological Activity of Arylazothiazole Disperse Dyes

  Novel heterocyclic aryl monoazo organic compounds, including variants of the compound , were synthesized and applied for dyeing polyester fabrics. These compounds exhibited high efficiency based on their antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015).

Antitumor Properties

• Novel Schiff Bases with Antibacterial Activity

  A series of compounds, including N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide, were synthesized and displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds were also evaluated for their cytotoxic activity, indicating non-cytotoxic concentrations at effective antibacterial levels (Palkar et al., 2017).

• Synthesis and Anticancer Evaluation of Thiazolyl Benzamides

  A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxy­phenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibited moderate to excellent anticancer activity against various cancer cell lines, suggesting their potential as anticancer agents (Ravinaik et al., 2021).

Synthetic Applications

• Synthesis of Thiazole Derivatives: The synthesis of thiazole derivatives, including this compound, has been extensively studied due to their wide range of biological activities. These derivatives have been synthesized and subjected to microbial screening, showcasing their diverse chemical activity (Mhaske et al., 2011).